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Compound of Interest

Compound Name: Azidocillin

Cat. No.: B1666416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

degradation profile of Azidocillin, a semi-synthetic penicillin antibiotic. This document delves

into the intrinsic chemical stability of Azidocillin, factors influencing its degradation, its

breakdown products, and the analytical methodologies used to assess its stability. This guide is

intended to be a valuable resource for researchers, scientists, and professionals involved in the

development, formulation, and quality control of pharmaceuticals.

Chemical Structure and Properties of Azidocillin
Azidocillin, with the chemical name (2S,5R,6R)-6-[[(2R)-2-azido-2-phenylacetyl]amino]-3,3-

dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, is a β-lactam antibiotic. Its

structure is characterized by a thiazolidine ring fused to a β-lactam ring, with an acyl side chain

containing an azide group. This unique structural feature influences its chemical properties and

biological activity.

Table 1: Physicochemical Properties of Azidocillin
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Property Value

Molecular Formula C₁₆H₁₇N₅O₄S

Molecular Weight 375.40 g/mol

Appearance White or almost white crystalline powder

Solubility Sparingly soluble in water, soluble in methanol

pKa

Data not readily available, but expected to have

two pKa values similar to other penicillins (one

for the carboxylic acid and one for the amino

group in the side chain).

Factors Influencing the Stability of Azidocillin
The stability of Azidocillin, like other penicillins, is significantly influenced by several factors,

primarily pH, temperature, and the presence of enzymes.

Effect of pH
The β-lactam ring of penicillins is susceptible to hydrolysis under both acidic and alkaline

conditions. While specific kinetic data for Azidocillin is not readily available in the reviewed

literature, the degradation of penicillins generally follows pseudo-first-order kinetics. The rate of

degradation is catalyzed by both hydrogen and hydroxide ions. For many penicillins, maximum

stability is observed in the pH range of 6.0 to 7.0.[1][2][3]

Effect of Temperature
Temperature is a critical factor affecting the rate of chemical degradation. An increase in

temperature generally leads to an exponential increase in the degradation rate of penicillins,

following the principles of the Arrhenius equation.[1][4] For instance, a study on penicillin G

demonstrated a significant increase in degradation rate with rising temperature.[3] Therefore,

storage of Azidocillin formulations at controlled, and often refrigerated, temperatures is crucial

to maintain their potency.

Enzymatic Degradation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1666416?utm_src=pdf-body
https://www.benchchem.com/product/b1666416?utm_src=pdf-body
https://www.benchchem.com/product/b1666416?utm_src=pdf-body
https://www.researchgate.net/publication/225926434_Aspects_of_Degradation_Kinetics_of_Azithromycin_in_Aqueous_Solution
https://pubmed.ncbi.nlm.nih.gov/978435/
https://www.mdpi.com/1660-4601/19/17/10701
https://www.researchgate.net/publication/225926434_Aspects_of_Degradation_Kinetics_of_Azithromycin_in_Aqueous_Solution
https://www.researchgate.net/publication/7530047_Kinetic_study_on_the_degradation_of_penicillin_potassium_at_different_temperature_and_relative_humidity
https://www.mdpi.com/1660-4601/19/17/10701
https://www.benchchem.com/product/b1666416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most significant enzymatic degradation pathway for Azidocillin is through the action of β-

lactamases. These bacterial enzymes hydrolyze the amide bond in the β-lactam ring, rendering

the antibiotic inactive.[5][6] There are several classes of β-lactamases (Ambler classes A, B, C,

and D), and their substrate specificity varies.[5][7][8] Specific data on the susceptibility of

Azidocillin to different β-lactamase classes is not extensively documented in the public

domain. However, as a penicillin derivative, it is expected to be susceptible to a range of β-

lactamases.

Degradation Profile of Azidocillin
The degradation of Azidocillin is expected to proceed through pathways similar to other

penicillins, primarily involving the cleavage of the β-lactam ring.

Hydrolytic Degradation Pathway
Under aqueous conditions, particularly at non-optimal pH, the primary degradation pathway is

the hydrolysis of the β-lactam ring to form Azidocillin-penicilloic acid. This inactive metabolite

can undergo further degradation, including epimerization and decarboxylation, to form other

products such as Azidocillin-penilloic acid. The degradation of the related antibiotic amoxicillin

has been shown to produce penicilloic acid, penilloic acid, and diketopiperazine derivatives.[9]

Azidocillin Azidocillin-penicilloic acid

Hydrolysis
(pH, Temperature) Azidocillin-penilloic acidFurther Degradation Other Degradation
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Forced Degradation Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Kinetic analysis of penicillin degradation in acidic media - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. Overview of Beta-Lactams - Infectious Diseases - MSD Manual Professional Edition
[msdmanuals.com]

6. Beta-lactamase - Wikipedia [en.wikipedia.org]

7. Updated Functional Classification of β-Lactamases - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1666416?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666416?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/225926434_Aspects_of_Degradation_Kinetics_of_Azithromycin_in_Aqueous_Solution
https://pubmed.ncbi.nlm.nih.gov/978435/
https://pubmed.ncbi.nlm.nih.gov/978435/
https://www.mdpi.com/1660-4601/19/17/10701
https://www.researchgate.net/publication/7530047_Kinetic_study_on_the_degradation_of_penicillin_potassium_at_different_temperature_and_relative_humidity
https://www.msdmanuals.com/professional/infectious-diseases/bacteria-and-antibacterial-medications/overview-of-beta-lactams
https://www.msdmanuals.com/professional/infectious-diseases/bacteria-and-antibacterial-medications/overview-of-beta-lactams
https://en.wikipedia.org/wiki/Beta-lactamase
https://pmc.ncbi.nlm.nih.gov/articles/PMC2825993/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Overview of b-Lactamases and Current Techniques for Detecting Beta-Lactamase
Mediated Resistance [jscimedcentral.com]

9. Amoxicillin-degradation products formed under controlled environmental conditions:
identification and determination in the aquatic environment - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Azidocillin: A Comprehensive Technical Guide to
Stability and Degradation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666416#azidocillin-stability-and-degradation-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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